Cas no 187040-03-5 (1,3-Benzodioxol-5-ol, 4-methyl-)

• Product Name: 1,3-Benzodioxol-5-ol, 4-methyl-
• CAS No: 187040-03-5
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 114957
• PubChem ID: 10582953
• Update Time: 2025-04-18

1,3-Benzodioxol-5-ol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol, 4-methyl-
• 4-methylbenzo[1,3]dioxol-5-ol
• CMLD3_000105
• 187040-03-5
• 4-methyl-1,3-benzodioxol-5-ol
• CHEMBL1591020
• NCGC00090534-01
• 4-Methylbenzo[d][1,3]dioxol-5-ol
• 1,3-Benzodioxol-5-ol, 4-methyl-
• SCHEMBL767702
• 2-methyl-3,4-methylenedioxyphenol
• NCGC00090534-02

• Inchi： 1S/C8H8O3/c1-5-6(9)2-3-7-8(5)11-4-10-7/h2-3,9H,4H2,1H3
• InChI Key： ZBFVXNCYGRJZCR-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C(C)=C12)O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles